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Compound of Interest

Compound Name: alpha-Ylangene

Cat. No.: B1205585

Ensuring laboratory safety and environmental responsibility is paramount when handling
chemical compounds. This document provides essential procedural guidance for the proper
disposal of alpha-Ylangene, a sesquiterpenoid used in research and development.

Alpha-Ylangene, while naturally occurring, requires careful handling and disposal due to its
potential environmental and health hazards. Based on available data, alpha-Ylangene is a
combustible liquid and is considered toxic to aquatic life with long-lasting effects. As with many
chemical substances, direct disposal into sanitary sewers or regular trash is not permissible.
Adherence to hazardous waste regulations is mandatory.

Key Properties for Disposal Consideration

A summary of alpha-Ylangene's relevant properties is provided below to inform safe handling

and disposal decisions.
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Property

Value

Implication for Disposal

Physical State

Pale yellow clear liquid (est)[1]

Requires a sealed, liquid-tight

container.

Solubility in Water

0.1614 mg/L @ 25 °C (est)[1]

Insoluble in water; do not

dispose of down the drain.[2]

Classified as a combustible

Flash Point 105.00 °C (221.00 °F) TCC[1] o
liquid.[3]
) oo . Must be disposed of as
_ . Toxic to aquatic life with long
Aguatic Toxicity hazardous waste to prevent

lasting effects[3]

environmental contamination.

Health Hazards

May cause skin irritation and
allergic reaction. Suspected of
damaging fertility or the unborn
child.[3][4]

Warrants careful handling with
appropriate personal protective
equipment (PPE) and disposal

as hazardous waste.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of alpha-Ylangene

from a laboratory setting. This procedure is based on general guidelines for chemical waste

disposal and should be adapted to comply with your institution's specific Environmental Health
and Safety (EHS) policies.[5][6][7][8]

1. Waste ldentification and Segregation:

Treat all alpha-Ylangene waste, including pure substance, contaminated solutions, and

grossly contaminated lab supplies (e.g., pipette tips, gloves), as hazardous waste.[8]

Do not mix alpha-Ylangene waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines. Incompatible wastes can react dangerously.

2. Container Selection and Labeling:

Container: Use a chemically compatible, leak-proof container with a secure screw-on cap.[6]

[7] Plastic containers are often preferred over glass to minimize the risk of breakage.[5] The
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container must be in good condition, free from cracks or rust.[7]

Labeling: Immediately label the waste container with a "Hazardous Waste" tag.[5][7] The
label must include:

o The full chemical name: "alpha-Ylangene". Avoid abbreviations or chemical formulas.[5]

o The concentration and quantity of the waste.

o The date of waste generation.[5]

o The name and contact information of the principal investigator or responsible person.[5]

o The laboratory location (building and room number).[5]

o Appropriate hazard pictograms (e.g., flammable, health hazard, environmental hazard).[5]

. Waste Accumulation and Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[9]

The storage area should be secure and away from heat sources, flames, and direct sunlight.

[3]

Utilize secondary containment, such as a lab tray, to capture any potential leaks or spills.
The secondary container should be able to hold 110% of the volume of the primary
container.[6]

Keep the waste container closed at all times, except when adding waste.[6][7]

. Disposal of Empty Containers:

An "empty" container that held alpha-Ylangene must be triple-rinsed with a suitable solvent
capable of removing the residue.[7][8]

The rinsate from this process must be collected and disposed of as hazardous waste.[7][8]
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« After triple-rinsing and allowing it to air dry, the container can typically be disposed of in the
regular trash after defacing the original labels.[7][8] Always confirm this procedure with your
local EHS guidelines.

5. Arranging for Waste Pickup:

» Once the waste container is full or has been in storage for the maximum allowable time
(often 90 days), arrange for its collection by your institution's EHS department or a licensed
hazardous waste disposal contractor.[6]

o Complete any required waste information forms, accurately listing the contents of the
container.[5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with alpha-Ylangene.
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alpha-Ylangene Disposal Decision Workflow
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alpha-Ylangene Disposal Decision Workflow
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By following these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of alpha-Ylangene, protecting both laboratory
personnel and the environment. Always consult your institution's specific safety and disposal
guidelines as the primary source of information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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